Cas no 1566388-62-2 (1,1-difluoro-3-methylbutan-2-one)

• Product Name: 1,1-difluoro-3-methylbutan-2-one
• CAS No: 1566388-62-2
• MF: C₅H₈F₂O
• MW: 122.113228797913
• CID: 5913502
• PubChem ID: 59531525
• Update Time: 2025-10-29

1,1-difluoro-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-methylbutan-2-one
• AKOS026738366
• UHUVIZZGMDNTKB-UHFFFAOYSA-N
• SCHEMBL800702
• EN300-1230367
• 1566388-62-2

• Inchi： 1S/C5H8F2O/c1-3(2)4(8)5(6)7/h3,5H,1-2H3
• InChI Key： UHUVIZZGMDNTKB-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C)=O)F

Computed Properties

• Exact Mass: 122.05432120g/mol
• Monoisotopic Mass: 122.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1-difluoro-3-methylbutan-2-one

Professional Introduction to 1,1-difluoro-3-methylbutan-2-one (CAS No. 1566388-62-2)

1,1-difluoro-3-methylbutan-2-one, identified by its Chemical Abstracts Service (CAS) number 1566388-62-2, is a fluorinated ketone with significant applications in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural framework featuring a fluorine substituent at the C1 position and a methyl group at the C3 position, exhibits distinct chemical properties that make it a valuable intermediate in the development of novel molecules.

The structural motif of 1,1-difluoro-3-methylbutan-2-one contributes to its reactivity and stability, making it a versatile building block in synthetic chemistry. The presence of fluorine atoms introduces electronic and steric effects that can influence the compound's interactions with other molecules, thereby enabling precise control over reaction pathways. This feature is particularly advantageous in pharmaceutical applications where selectivity and efficiency are paramount.

In recent years, 1,1-difluoro-3-methylbutan-2-one has garnered attention in the development of bioactive compounds due to its ability to serve as a precursor for more complex structures. Researchers have leveraged its reactivity to synthesize derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in constructing fluorinated heterocycles, which are known for their improved metabolic stability and bioavailability in drug candidates.

One notable application of 1,1-difluoro-3-methylbutan-2-one is in the synthesis of fluorinated ketones that act as intermediates for antiviral and anticancer agents. The fluorine atoms in these derivatives can modulate the binding affinity to biological targets, leading to more effective therapeutic outcomes. Furthermore, the compound's role in generating enantiomerically pure compounds has been explored, underscoring its importance in chiral chemistry where the stereochemistry of molecules significantly impacts their biological activity.

Advances in computational chemistry have also highlighted the potential of 1,1-difluoro-3-methylbutan-2-one as a scaffold for drug discovery. Molecular modeling studies indicate that its structure can be optimized to enhance interactions with specific biological receptors. This computational approach has accelerated the design of novel compounds with tailored properties, reducing the time and resources required for experimental validation.

The industrial significance of CAS No. 1566388-62-2 extends beyond academic research. Its incorporation into large-scale synthetic protocols has streamlined the production of fluorinated compounds used in agrochemicals and materials science. The compound's stability under various reaction conditions makes it an attractive choice for manufacturers seeking reliable intermediates for high-value products.

From a regulatory perspective, 1,1-difluoro-3-methylbutan-2-one benefits from favorable safety profiles, which simplifies its handling and commercialization. Its low toxicity and environmental compatibility align with global trends toward sustainable chemical practices. As regulatory frameworks continue to evolve, this compound is well-positioned to meet stringent requirements without compromising on performance or efficacy.

The future prospects for 1566388-62-2 are promising, with ongoing research exploring new synthetic methodologies and applications. Collaborative efforts between academia and industry are expected to unlock further potential, particularly in areas such as medicinal chemistry and materials engineering. The compound's adaptability ensures that it will remain a cornerstone of innovation across multiple scientific disciplines.

In summary, 1,1-difluoro-3-methylbutan-2-one (CAS No. 1566388-62-2) represents a critical component in modern chemical synthesis. Its unique structural features and functional versatility have positioned it as an indispensable tool for researchers developing cutting-edge solutions in pharmaceuticals, agrochemicals, and advanced materials. As scientific understanding progresses, the compound's role is poised to expand even further, driving innovation and progress across diverse fields.